Cas no 214759-42-9 (1-4-(aminomethyl)phenylethan-1-ol)

• Product Name: 1-4-(aminomethyl)phenylethan-1-ol
• CAS No: 214759-42-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 2022125
• PubChem ID: 22612331
• Update Time: 2025-05-19

1-4-(aminomethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(aminomethyl)phenyl)ethanol
• 1-[(4-aminomethyl)phenyl]ethanol
• 1-[4-(aminomethyl)phenyl]-1-ethanol
• SCHEMBL2778066
• Z445875742
• E84375
• AB01004785-01
• CS-0249614
• 214759-42-9
• MFCD11610350
• 1-[4-(aminomethyl)phenyl]ethan-1-ol
• 1-[4-(aminomethyl)phenyl]ethanol
• AS-83908
• EN300-44113
• DB-126567
• 1-(4-(Aminomethyl)phenyl)ethan-1-ol
• 822-488-1
• PIA75942
• 1-4-(aminomethyl)phenylethan-1-ol

• Inchi： 1S/C9H13NO/c1-7(11)9-4-2-8(6-10)3-5-9/h2-5,7,11H,6,10H2,1H3
• InChI Key： RIYYBTSTPIEMBD-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-4-(aminomethyl)phenylethan-1-ol

Introduction to 1-4-(aminomethyl)phenylethan-1-ol (CAS No. 214759-42-9) and Its Emerging Applications in Chemical and Biomedical Research

1-4-(aminomethyl)phenylethan-1-ol, chemically designated as CAS No. 214759-42-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a phenyl ring substituted with an aminomethyl group at the 4-position and an ethanol moiety at the 1-position, has garnered attention due to its versatile structural framework. The presence of both an amine and an alcohol functional group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The compound’s structural features position it as a potential building block for various pharmacophores. The phenyl ring, a common scaffold in medicinal chemistry, contributes to hydrophobic interactions and can be further modified to enhance binding affinity to biological targets. The aminomethyl group serves as a reactive site for further functionalization, enabling the attachment of diverse substituents through amide, urea, or Schiff base formation. This flexibility is particularly useful in designing molecules with tailored properties for therapeutic applications.

Recent advancements in computational chemistry have highlighted the importance of 1-4-(aminomethyl)phenylethan-1-ol in virtual screening campaigns. Its molecular geometry and electronic properties make it a promising candidate for docking studies targeting enzymes and receptors involved in metabolic pathways. For instance, studies have suggested that derivatives of this compound may interact with enzymes such as kinases or proteases, which are pivotal in diseases like cancer and inflammation. The ethanol moiety at the 1-position also allows for solubility adjustments, making it suitable for formulation into various drug delivery systems.

In the context of biomedical research, the synthesis of analogs of 1-4-(aminomethyl)phenylethan-1-ol has been explored for their potential antimicrobial and anti-inflammatory effects. Researchers have demonstrated that modifications to the phenyl ring or the aminomethyl group can significantly alter biological activity. For example, certain derivatives have shown inhibitory effects on bacterial biofilm formation, a critical factor in antibiotic resistance. These findings underscore the compound’s significance as a precursor in developing novel antimicrobial agents.

The role of 1-4-(aminomethyl)phenylethan-1-ol extends beyond pharmaceuticals into materials science. Its ability to form hydrogen bonds due to the presence of both amine and alcohol groups makes it a candidate for polymer additives or crosslinking agents. In recent years, there has been growing interest in using such compounds to enhance the mechanical properties of polymers or to develop novel hydrogels for biomedical applications. Hydrogels modified with this compound have shown promise in drug delivery systems, where controlled release is essential for therapeutic efficacy.

From a synthetic chemistry perspective, 1-4-(aminomethyl)phenylethan-1-ol exemplifies the importance of multifunctional intermediates in streamlining synthetic routes. The compound can be synthesized through various methods, including nucleophilic substitution reactions on halogenated phenyl derivatives or condensation reactions involving appropriate precursors. Advances in green chemistry have also led to more sustainable synthetic pathways for this molecule, reducing waste and improving atom economy.

The chemical reactivity of 1-4-(aminomethyl)phenylethan-1-ol allows for diverse derivatization strategies. For example, its amine group can undergo reductive amination to form secondary or tertiary amines, while its alcohol group can be esterified or oxidized to form aldehydes or ketones. These transformations open doors to a wide array of derivatives with unique properties suitable for different applications. In drug discovery pipelines, such synthetic versatility is crucial for rapidly generating libraries of compounds for high-throughput screening.

Recent publications have also explored the use of 1-4-(aminomethyl)phenylethan-1-ol in catalysis. Its structure can serve as a ligand scaffold for transition metal complexes that facilitate various organic transformations. For instance, palladium or copper complexes derived from this compound have been reported to enhance cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These catalytic systems are valuable tools in constructing complex molecular architectures efficiently.

The compound’s stability under various conditions makes it suitable for long-term storage and transportation without significant degradation. This stability is particularly important in pharmaceutical settings where maintaining product integrity over time is critical. Additionally, its compatibility with standard analytical techniques such as NMR spectroscopy and mass spectrometry allows for easy characterization and quality control.

In conclusion, 1-4-(aminomethyl)phenylethan-1-ol (CAS No. 214759-42-9) is a multifaceted compound with broad applications across chemical synthesis and biomedical research. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate in drug discovery and material science. As research continues to uncover new synthetic pathways and applications, 1-(4-amino methyl) phenyl ethanol will likely remain at the forefront of scientific innovation.